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Compound of Interest

Compound Name: 3-Acetylbenzophenone

Cat. No.: B1664593

Application Note: Synthesis of 3-
Acetylbenzophenone via Friedel-Crafts Acylation

Introduction

3-Acetylbenzophenone, also known as 1-(3-benzoylphenyl)ethanone, is a key chemical
intermediate and a recognized impurity in the synthesis of Ketoprofen, a widely used non-
steroidal anti-inflammatory drug (NSAID).[1][2][3] Its controlled synthesis and characterization
are therefore crucial for pharmaceutical quality control and drug development. This document
provides a detailed experimental protocol for the synthesis of 3-acetylbenzophenone using
the Friedel-Crafts acylation, a cornerstone of organic synthesis for forming carbon-carbon
bonds with aromatic rings.[4]

The chosen synthetic strategy involves the direct Friedel-Crafts benzoylation of acetophenone.
In this electrophilic aromatic substitution reaction, the acetyl group on the starting material acts
as a meta-director, guiding the incoming benzoyl group to the desired position to form the 3-
substituted product. However, the acetyl group is also a deactivating group, which makes the
aromatic ring less nucleophilic. This necessitates the use of a stoichiometric amount of a strong
Lewis acid catalyst, such as anhydrous aluminum chloride (AICI3), and may require elevated
temperatures to drive the reaction to completion. Careful control of anhydrous conditions is
paramount, as Lewis acid catalysts are extremely sensitive to moisture.
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This protocol outlines the necessary reagents, step-by-step procedures for synthesis and
purification, and methods for product characterization, providing a comprehensive guide for
researchers in organic synthesis and pharmaceutical development.

Quantitative Data and Specifications

All quantitative data for the synthesis and product characterization are summarized in the
tables below for clarity and reproducibility.

Table 1: Reagents and Materials

. ) Molecular
Reagent/Materi Chemical . )
Weight (g/mol  Amount Molar Equiv.
al Formula
)

Acetophenone CsHsO 120.15 12.0g (11.6 mL) 1.0
Benzoyl Chloride  C7HsCIO 140.57 15.5g(12.8 mL) 1.1
Anhydrous
Aluminum AICIs 133.34 29.3¢g 2.2
Chloride
Dichloromethane

CH2Cl2 84.93 200 mL -
(DCM)
Hydrochloric Acid

HCI 36.46 ~50 mL -
(conc.)
Sodium
Bicarbonate (Sat. NaHCOs 84.01 ~100 mL -
Sol.)
Anhydrous
Magnesium MgSOa 120.37 ~10g -
Sulfate
Crushed Ice H20 18.02 ~300¢g -

Table 2: Product Characterization - 3-Acetylbenzophenone
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Parameter Specification

1-(3-benzoylphenyl)ethanone, m-

Synonyms Benzoylacetophenone, Ketoprofen Impurity A
CAS Number 66067-44-5

Molecular Formula C15H1202

Molecular Weight 224.25 g/mol

Appearance White to off-white solid/crystals

Purity (Typical) >98% (after purification)

Experimental Workflow and Visualization

The overall experimental process from reaction setup to final product analysis is depicted in the

following workflow diagram.
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Experimental Workflow for 3-Acetylbenzophenone Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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